2-(4-Bromophenoxy)benzonitrile
Cat. No. B1291830
Key on ui cas rn:
330793-13-0
M. Wt: 274.11 g/mol
InChI Key: QTPCNKOBARGZNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:10][c:11]1[cH:12][cH:13][c:14]([OH:17])[cH:15][cH:16]1.[C:18](=[O:19])([O-:20])[O-:21].[CH3:24][N:25]([CH3:26])[CH:27]=[O:28].[F:1][c:2]1[c:3]([C:4]#[N:5])[cH:6][cH:7][cH:8][cH:9]1.[K+:22].[K+:23]>>[c:2]1([O:17][c:14]2[cH:13][cH:12][c:11]([Br:10])[cH:16][cH:15]2)[c:3]([C:4]#[N:5])[cH:6][cH:7][cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccc(Br)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccccc1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#Cc1ccccc1Oc1ccc(Br)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
